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Compound of Interest

Compound Name: Bromomethyl phenyl sulfone

Cat. No.: B100481

Prepared by: Gemini, Senior Application Scientist

Preamble: Acknowledging the Dual Nature of a
Potent Reagent

Bromomethyl phenyl sulfone (CAS 19169-90-5) is a valuable reagent in modern organic
synthesis, prized for its utility in introducing the phenylsulfonylmethyl moiety into a variety of
molecular scaffolds. This functional group is a cornerstone in the synthesis of complex
molecules, including many pharmaceutical intermediates.[1] However, the very chemical
reactivity that makes this compound a powerful synthetic tool—its nature as an a-halo sulfone
—also renders it a significant laboratory hazard. The presence of a good leaving group
(bromide) alpha to a strongly electron-withdrawing sulfonyl group makes the methylene carbon
highly electrophilic and susceptible to nucleophilic attack.

This guide is designed for the professional researcher and drug development scientist. It
moves beyond standard Safety Data Sheet (SDS) summaries to provide a deeper, mechanism-
based understanding of the hazards associated with bromomethyl phenyl sulfone. Our
objective is to foster a culture of safety through informed practice, explaining not just what to
do, but why a specific precaution is necessary. By understanding the chemical causality behind
the hazards, researchers can develop a more intuitive and robust safety mindset.
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Hazard Analysis: The Chemistry of an Alkylating
Agent

Bromomethyl phenyl sulfone is classified as a hazardous substance with the following GHS
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation).[2] These effects are not merely superficial; they are the
macroscopic symptoms of microscopic chemical reactions.

The core hazard of bromomethyl phenyl sulfone lies in its classification as an alkylating
agent.[3] Alkylating agents are reactive compounds that transfer an alkyl group to nucleophilic
sites on biological macromolecules.[4] In the case of bromomethyl phenyl sulfone, the
electrophilic methylene carbon readily reacts with nucleophiles such as the nitrogen atoms in
DNA bases or the sulfur and nitrogen atoms in amino acid residues of proteins. This covalent
modification can disrupt cellular processes, leading to cell death (cytotoxicity) or genetic
mutations. It is this underlying reactivity that is the root cause of its irritant properties.

Mechanism of Hazard: Nucleophilic Alkylation

The diagram below illustrates the fundamental reaction that underpins the hazardous nature of
bromomethyl phenyl sulfone. Biological nucleophiles (Nu:), such as amines, thiols, or
phosphates found in proteins and DNA, attack the electrophilic carbon, displacing the bromide
ion and forming a stable, covalent bond. This irreversible modification of essential biomolecules
is the primary mechanism of toxicity.
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Cleanup and Waste Disposal
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Exposure Event Occurs

What type of exposure?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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